Cas no 144535-04-6 (3-Benzoylthian-4-one)

• Product Name: 3-Benzoylthian-4-one
• CAS No: 144535-04-6
• MF: C₁₂H₁₂O₂S
• MW: 220.287482261658
• CID: 2777602
• PubChem ID: 71345795
• Update Time: 2025-04-21

3-Benzoylthian-4-one Chemical and Physical Properties

Names and Identifiers

• 144535-04-6
• 3-Benzoylthian-4-one
• DTXSID90772042

• Inchi： 1S/C12H12O2S/c13-11-6-7-15-8-10(11)12(14)9-4-2-1-3-5-9/h1-5,10H,6-8H2
• InChI Key： YQKJUDVKHXEESN-UHFFFAOYSA-N
• SMILES： S1CCC(C(C(C2C=CC=CC=2)=O)C1)=O

Computed Properties

• Exact Mass: 220.05580079Da
• Monoisotopic Mass: 220.05580079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4Ų